4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide

• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 4-(cyclohexylcarbamoylamino)-N-propylbenzamide
• InChI: InChI=1S/C17H25N3O2/c1-2-12-18-16(21)13-8-10-15(11-9-13)20-17(22)19-14-6-4-3-5-7-14/h8-11,14H,2-7,12H2,1H3,(H,18,21)(H2,19,20,22)
• InChI Key: CKRAFJJLFXNEHC-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)NC2CCCCC2

Description

4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide, also known as CAPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and neuroscience.

Mechanism of Action

4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide exerts its effects by binding to and modulating the activity of certain ion channels in the body. Specifically, it has been shown to interact with the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain and inflammation.
Biochemical and Physiological Effects:
4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide has been shown to have potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain medications. It has also been shown to modulate the activity of certain ion channels in the brain, which could lead to the development of new treatments for neurological disorders such as epilepsy and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide is its potent analgesic and anti-inflammatory properties, which make it a promising candidate for the development of new pain medications. However, one of the limitations of 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide is that it can be difficult to synthesize and purify, which could limit its widespread use in laboratory experiments.

Future Directions

There are several potential future directions for research involving 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide. One area of interest is the development of new pain medications based on 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide's analgesic properties. Another area of interest is the development of new treatments for neurological disorders based on 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide's ability to modulate the activity of certain ion channels in the brain. Additionally, further research is needed to better understand the biochemical and physiological effects of 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide, as well as its potential limitations and drawbacks.

Synthesis Methods

4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide can be synthesized through a multi-step process involving the reaction of cyclohexylamine and propylamine with benzoyl chloride. The resulting compound is then purified through recrystallization and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising areas of research is its use in medicinal chemistry and drug development. 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide has been shown to have potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain medications.
In addition to its medicinal properties, 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide has also been studied for its potential applications in neuroscience. Studies have shown that 4-{[(cyclohexylamino)carbonyl]amino}-N-propylbenzamide can modulate the activity of certain ion channels in the brain, which could lead to the development of new treatments for neurological disorders such as epilepsy and Parkinson's disease.